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Compound of Interest

Compound Name: 2-Bromo-4-ethoxy-1-nitrobenzene

Cat. No.: B1283775 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-
Bromo-4-ethoxy-1-nitrobenzene. Due to the limited availability of direct experimental data for

this specific compound, this paper establishes a framework for its synthesis and

characterization based on established chemical principles and data from closely related

analogues.

Chemical Identity and Properties
2-Bromo-4-ethoxy-1-nitrobenzene is an aromatic organic compound with the molecular

formula C₈H₈BrNO₃.[1][2] Its chemical structure consists of a benzene ring substituted with a

nitro group, a bromine atom, and an ethoxy group at positions 1, 2, and 4, respectively.

Table 1: Chemical Identifiers for 2-Bromo-4-ethoxy-1-nitrobenzene
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Identifier Value

IUPAC Name 2-bromo-4-ethoxy-1-nitrobenzene[2]

CAS Number 57279-69-3[1][2]

Molecular Formula C₈H₈BrNO₃[1][2]

SMILES
CCOC1=CC(=C(C=C1)--INVALID-LINK--

[O-])Br[2]

InChIKey MQRFWCCICSGULX-UHFFFAOYSA-N[2]

Table 2: Computed Physicochemical Properties of 2-Bromo-4-ethoxy-1-nitrobenzene

Property Value

Molecular Weight 246.06 g/mol [1][2]

XLogP3 2.8

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 3[1]

Rotatable Bond Count 2[1]

Exact Mass 244.96876 Da[2]

Topological Polar Surface Area 55.1 Å²[2]

Proposed Synthesis Protocol
A plausible synthetic route to 2-Bromo-4-ethoxy-1-nitrobenzene can be adapted from

established methods for the nitration and bromination of aromatic compounds. A potential

starting material is 4-ethoxyaniline.

Experimental Workflow for Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://www.guidechem.com/encyclopedia/2-bromo-4-ethoxy-1-nitro-benze-dic3083426.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://www.guidechem.com/encyclopedia/2-bromo-4-ethoxy-1-nitro-benze-dic3083426.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://www.benchchem.com/product/b1283775?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-bromo-4-ethoxy-1-nitro-benze-dic3083426.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://www.guidechem.com/encyclopedia/2-bromo-4-ethoxy-1-nitro-benze-dic3083426.html
https://www.guidechem.com/encyclopedia/2-bromo-4-ethoxy-1-nitro-benze-dic3083426.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4-ethoxy-1-nitrobenzene
https://www.benchchem.com/product/b1283775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Acetylation

Step 2: Nitration

Step 3: Hydrolysis

Step 4: Sandmeyer Reaction (Bromination)

4-Ethoxyaniline

React with Acetic Anhydride

N-(4-ethoxyphenyl)acetamide

React with HNO3 / H2SO4

N-(4-ethoxy-2-nitrophenyl)acetamide

Acidic or Basic Hydrolysis

4-Ethoxy-2-nitroaniline

Diazotization with NaNO2 / HBr

Reaction with CuBr

2-Bromo-4-ethoxy-1-nitrobenzene
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Spectroscopic Techniques

Data Analysis

Synthesized Product
(2-Bromo-4-ethoxy-1-nitrobenzene)

NMR Spectroscopy
(¹H and ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)

Chemical Shifts
Coupling Constants

Integration
Functional Group Identification Molecular Ion Peak

Fragmentation Pattern

Structure Elucidation and Confirmation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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